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Compound of Interest

Compound Name: 2-Cyano-3-ethoxyacrylic acid

CAS No.: 71648-24-3

Cat. No.: B1274207

Get Quote

The name "2-Cyano-3-ethoxyacrylic acid," while commonly used, is a semi-systematic name.

The formal and unambiguous name, according to the International Union of Pure and Applied

Chemistry (IUPAC), is (E)-2-cyano-3-ethoxyprop-2-enoic acid[1]. Understanding the derivation

of this name is crucial for unambiguous scientific communication.

The naming process follows a hierarchical set of rules designed to deduce a unique name from

the molecule's structure.

Pillar 1: Identifying the Principal Functional Group and
Parent Chain
The molecule contains three distinct functional groups: a carboxylic acid (-COOH), a nitrile or

cyano group (-C≡N), and an ether (-OR). According to IUPAC priority rules, the carboxylic acid

is the highest-priority group and thus defines the suffix of the parent name.

Principal Functional Group: Carboxylic Acid (-COOH).
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Parent Chain: The longest carbon chain containing the principal functional group is a three-

carbon chain.

Unsaturation: A double bond exists between carbon 2 and carbon 3.

Parent Name: Combining these elements gives a "propenoic acid" base. Specifically, since

the double bond starts at C2, it is "prop-2-enoic acid".

Pillar 2: Identifying and Locating Substituents
With the parent chain established, all other groups are treated as substituents and named as

prefixes:

A nitrile group (-C≡N) at position 2 is named "cyano".

An ethoxy group (-OCH₂CH₃) at position 3 is named "ethoxy".

Pillar 3: The Critical Role of Stereochemistry
The double bond between C2 and C3 restricts rotation, leading to the possibility of geometric

isomers (E/Z). The assignment is determined by the Cahn-Ingold-Prelog (CIP) priority rules

applied to the substituents on each carbon of the double bond.

At Carbon 2 (C2): The two substituents are the cyano group (-C≡N) and the carboxylic acid

group (-COOH). The carboxylic acid has higher priority.

At Carbon 3 (C3): The two substituents are the ethoxy group (-OCH₂CH₃) and a hydrogen

atom (-H). The ethoxy group has higher priority.

The highest-priority groups (-COOH and -OCH₂CH₃) are on opposite sides of the double bond.

Therefore, the configuration is designated (E), from the German entgegen for "opposite". The

full, unambiguous IUPAC name is (E)-2-cyano-3-ethoxyprop-2-enoic acid.
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Step 1: Parent Chain Identification Step 2: Substituent Identification

Step 3: Stereochemistry

Molecular Structure
2-Cyano-3-ethoxyacrylic acid

Identify Principal Functional Group
(-COOH > -C≡N > -OR)
Result: Carboxylic Acid

Identify Group at C2:
-C≡N

Name: cyano

Identify Group at C3:
-OCH2CH3

Name: ethoxy

Apply Cahn-Ingold-Prelog Rules
to C2=C3 double bond

Find Longest Carbon Chain
with PFG

Result: 3 Carbons (Propane)

Identify Unsaturation
Result: Double bond at C2

(prop-2-ene)

Combine for Parent Name
Result: prop-2-enoic acid

Final IUPAC Name:
(E)-2-cyano-3-ethoxyprop-2-enoic acid

Alphabetize Prefixes:
2-cyano, 3-ethoxy

High-priority groups are on
opposite sides ('entgegen')

Configuration: (E)

Add Stereodescriptor
Result: (E)

Click to download full resolution via product page

Caption: Logical workflow for deriving the IUPAC name.

Physicochemical and Structural Properties
A thorough understanding of the compound's properties is essential for its application in

research and development.
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(E)-2-cyano-3-ethoxyprop-2-enoic acid (Z)-2-cyano-3-ethoxyprop-2-enoic acid

C

C C≡N COOH

H OCH₂CH₃

C

C C≡N COOH

H OCH₂CH₃

Click to download full resolution via product page

Caption: Skeletal representation of (E) and (Z) isomers.

Property Value Source

IUPAC Name
(E)-2-cyano-3-ethoxyprop-2-

enoic acid
[1]

CAS Number 71648-24-3 [1][2][3]

Molecular Formula C₆H₇NO₃ [1]

Molecular Weight 141.13 g/mol [2]

Synonyms

2-Cyano-3-ethoxyacrylic acid,

Ethoxymethylenecyanoacetic

acid

[1]

InChI Key
AVAQZFUVMGMHSC-

SNAWJCMRSA-N
[1]

Storage Temperature 2-8°C

Purity (Typical) ≥97%
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Synthesis Pathway and Experimental Protocol
(E)-2-cyano-3-ethoxyprop-2-enoic acid is typically synthesized via the hydrolysis of its

corresponding ethyl ester, ethyl (E)-2-cyano-3-ethoxyacrylate. The ester itself is a common

building block prepared from the condensation of ethyl cyanoacetate with triethyl

orthoformate[4].

Workflow: Synthesis of (E)-2-cyano-3-ethoxyprop-2-
enoic acid
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Starting Materials:
- Ethyl Cyanoacetate

- Triethyl Orthoformate
- Acetic Anhydride

Step 1: Condensation Reaction
(Knoevenagel-type)

Reflux in Acetic Anhydride

Reagents

Intermediate Product:
Ethyl (E)-2-cyano-3-ethoxyacrylate

(CAS: 94-05-3)

Forms

Step 2: Ester Hydrolysis
Aqueous Base (e.g., NaOH)

followed by Acidification (e.g., HCl)

Hydrolyzed

Step 3: Purification
Recrystallization or Chromatography

Crude Product

Final Product:
(E)-2-cyano-3-ethoxyprop-2-enoic acid

Yields

Click to download full resolution via product page

Caption: General synthesis workflow from common starting materials.

Protocol: Synthesis via Hydrolysis of Ethyl (E)-2-cyano-
3-ethoxyacrylate
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This protocol is a representative method. Researchers should adapt it based on laboratory

conditions and scale.

Dissolution: Dissolve ethyl (E)-2-cyano-3-ethoxyacrylate (1 equivalent) in a suitable solvent

such as ethanol or a mixture of tetrahydrofuran and water.

Saponification: Add an aqueous solution of a strong base, such as sodium hydroxide or

lithium hydroxide (1.1 to 1.5 equivalents), dropwise to the solution at room temperature.

Reaction Monitoring: Stir the mixture at room temperature or with gentle heating (e.g., 40-

50°C). Monitor the reaction progress using an appropriate analytical technique, such as Thin

Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC), until the

starting material is consumed.

Work-up:

Once the reaction is complete, cool the mixture in an ice bath.

Carefully acidify the reaction mixture to a pH of ~2-3 by the slow addition of a cold, dilute

acid (e.g., 1M HCl). This protonates the carboxylate salt, causing the desired carboxylic

acid to precipitate.

Isolation: Collect the precipitated solid by vacuum filtration. Wash the solid with cold water to

remove any inorganic salts.

Purification: Dry the crude product under vacuum. If necessary, further purify the acid by

recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl

acetate/hexanes).

Self-Validation Note: The identity and purity of the final product must be confirmed using

techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry, and Melting Point analysis to

validate the success of the synthesis.

Applications in Research and Drug Development
The structural motifs within (E)-2-cyano-3-ethoxyprop-2-enoic acid—specifically the

cyanoacrylic acid core—are of significant interest to medicinal chemists and drug development
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professionals.

Bioisostere for Carboxylic Acids: The cyano group, being a strong electron-withdrawing

group, modulates the pKa of the adjacent acrylic acid. The α-cyano acrylate scaffold is

recognized as a key pharmacophore in various biologically active molecules.

Michael Acceptor: The electron-deficient double bond makes the molecule a reactive Michael

acceptor. This property allows it to form covalent bonds with nucleophilic residues (such as

cysteine) in target proteins. This mechanism is exploited in the design of covalent inhibitors,

a class of drugs known for their high potency and prolonged duration of action.

Scaffold for Heterocyclic Synthesis: The compound serves as a versatile precursor for the

synthesis of various heterocyclic compounds, which form the core of many pharmaceutical

agents.

Precedent in Drug Discovery: While this specific acid is a building block, structurally related

2-cyano-3-acrylamide derivatives have been investigated as inhibitors of deubiquitinating

enzymes (DUBs) for host-directed anti-infective therapies and as potential anti-inflammatory

agents[5][6]. This highlights the therapeutic potential of the core chemical scaffold in

modulating cellular pathways relevant to human disease.

Conclusion
The correct IUPAC name for the compound commonly referred to as 2-Cyano-3-ethoxyacrylic
acid is (E)-2-cyano-3-ethoxyprop-2-enoic acid. This nomenclature precisely describes its

chemical structure, including the critical (E)-stereochemistry of its double bond. As a versatile

chemical building block, its unique electronic and structural properties make it and its

derivatives valuable scaffolds in organic synthesis and for the development of novel

therapeutics, particularly in the design of covalent inhibitors and host-directed therapies. A

rigorous understanding of its nomenclature and properties is fundamental for any scientist

working in the fields of chemistry and drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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